Cas no 72072-16-3 (4-butyl-2-methylaniline)

• Product Name: 4-butyl-2-methylaniline
• CAS No: 72072-16-3
• Molecular Formula: C₁₁H₁₇N
• Molecular Weight: 163.25938
• CID: 59307
• PubChem ID: 577772

4-butyl-2-methylaniline Properties

Names and Identifiers

• 4-butyl-2-methylaniline
• 2-Methyl-4-n-butylaniline
• 4-Butyl-2-methyl-anilin
• 4-butyl-2-methyl-aniline
• 4-Butyl-2-methylaniline , Tech.
• 4-butyl-2-methylphenylamine
• 6-Amino-1-methyl-3-butyl-benzol
• 6-Amino-3-butyl-toluol
• Benzenamine,4-butyl-2-methyl
• 2-Methyl-4-butylaniline
• AKOS006228626
• DTXSID00342013
• SCHEMBL4638583
• SB76264
• Benzenamine, 4-butyl-2-methyl-
• WS-02152
• CS-0331245
• FT-0617938
• D86259
• 4-butyl-2-methylaniline, AldrichCPR
• 4-Butyl-2-methylaniline #
• Benzenamine,4-butyl-2-methyl-
• 72072-16-3
• 4-n-butyl-2-methylaniline
• 4-Butyl-2-methylbenzenamine; 2-Methyl-4-butylaniline;

• MDL： MFCD00190660
• InChIKey： JTXOXRXZCAMPHL-UHFFFAOYSA-N
• Inchi： 1S/C11H17N/c1-3-4-5-10-6-7-11(12)9(2)8-10/h6-8H,3-5,12H2,1-2H3
• SMILES： CCCCC1=CC=C(C(=C1)C)N

Computed Properties

• Exact Mass: 163.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 163.136099547g/mol
• Heavy Atom Count: 12
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 3.50100
• PSA: 26.02000
• Refractive Index: 1.535 
• Boiling Point: 264.3 °C at 760 mmHg
• Flash Point: 264.3 °C at 760 mmHg
• Color/Form: Reddish brown liquid
• Solubility: Almost insoluble in water, with acetone, alcohols, n-hexane, benzene
• Density: 0.939

4-butyl-2-methylaniline Security Information

• Safety Term：S36/37
• Safety Instruction： S36/37
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Risk Phrases： R20/21/22

4-butyl-2-methylaniline Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%